N-(4-bromo-2-fluorophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C12H8BrClFN3OS/c1-20-12-16-5-7(14)10(18-12)11(19)17-9-3-2-6(13)4-8(9)15/h2-5H,1H3,(H,17,19)
• InChI Key: IFXSMELIWKUEIK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C(=O)NC2=C(C=C(C=C2)Br)F)Cl
• Molecular Formula: C12H8BrClFN3OS
• Molecular Weight: 376.63 g/mol

Description

The description of a compound typically includes its molecular formula, molecular weight, and structural formula. It may also include the compound’s IUPAC name and other synonyms.

Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This could involve various chemical reactions, the use of catalysts, and specific conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. This can be determined using techniques like X-ray crystallography, NMR spectroscopy, and computational methods.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with other compounds under various conditions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility in various solvents, and spectral properties.

Scientific Research Applications

Nucleophilic Fluorination and PET Radiotracers

The feasibility of nucleophilic displacement of bromide in a 4-bromopyrazole ring with [18F]fluoride demonstrates the potential of such reactions in synthesizing radiolabeled compounds for positron emission tomography (PET) imaging, particularly in studying cannabinoid receptors in the brain (Katoch-Rouse & Horti, 2003).

Kinase Inhibitors for Cancer Therapy

Research into substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl) compounds has identified potent and selective Met kinase inhibitors, demonstrating the role of similar compounds in developing treatments for Met-dependent cancers (Schroeder et al., 2009).

Antipathogenic Activity of Thiourea Derivatives

The synthesis and characterization of acylthioureas, including those with bromide or fluorine substitutions, have shown significant antipathogenic activity, highlighting the potential of similar compounds in developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Mechanism of Action

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Safety and Hazards

This involves understanding the potential risks associated with handling the compound, including toxicity, flammability, and environmental impact.